N-(3-methoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-(3-oxo-2,4,4a,5,6,7,8,8a-octahydro-1H-quinoxalin-2-yl)acetamide
• InChI: InChI=1S/C17H23N3O3/c1-23-12-6-4-5-11(9-12)18-16(21)10-15-17(22)20-14-8-3-2-7-13(14)19-15/h4-6,9,13-15,19H,2-3,7-8,10H2,1H3,(H,18,21)(H,20,22)
• InChI Key: NYCPQLLMXVMECC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CC2C(=O)NC3CCCCC3N2
• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol

Description

N-(3-methoxyphenyl)-2-(3-oxodecahydro-2-quinoxalinyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. The compound is also known as 3-MeO-2'-Oxo-PCE or Methoxetamine. It is a derivative of Ketamine, which is a dissociative anesthetic drug used in human and veterinary medicine. Methoxetamine has been found to have similar effects to Ketamine but with a longer duration of action.

Mechanism of Action

Methoxetamine acts on the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of pain perception, memory, and learning. It also acts on the dopamine and serotonin receptors, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
Methoxetamine has been found to have several biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its antidepressant and anxiolytic effects. Methoxetamine has also been found to decrease the release of glutamate, which is involved in pain perception, and may contribute to its analgesic effects.

Advantages and Limitations for Lab Experiments

Methoxetamine has several advantages for lab experiments. It has a longer duration of action compared to Ketamine, which allows for longer experiments. Methoxetamine is also less potent than Ketamine, which allows for more precise dosing. However, Methoxetamine is a relatively new compound, and there is limited information available on its long-term effects.

Future Directions

There are several future directions for research on Methoxetamine. One potential area of research is its use in treating addiction to other substances. Methoxetamine may also have potential applications in treating other medical conditions such as chronic pain and post-traumatic stress disorder. Further research is needed to fully understand the potential therapeutic applications of Methoxetamine.

Scientific Research Applications

Methoxetamine has been studied for its potential therapeutic applications in various medical conditions. It has been found to have analgesic, anxiolytic, and antidepressant effects. Methoxetamine has also been studied for its potential use in treating addiction to other substances such as opioids and alcohol.